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molecular formula C13H10BrN5 B8628762 4-N-(3-bromophenyl)pyrido[3,2-d]pyrimidine-4,6-diamine

4-N-(3-bromophenyl)pyrido[3,2-d]pyrimidine-4,6-diamine

Cat. No. B8628762
M. Wt: 316.16 g/mol
InChI Key: PWLAEHXFQCNKSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06713484B2

Procedure details

Reaction of 4-(3-bromoanilino)-6-fluoropyrido[3,2-d]pyrimidine (0.12 g, 0.38 mmol)(described in a previous experimental) with a saturated solution of ammonia in ethanol in a pressure vessel at 100° C. for 18 h gives 6-amino-4-(3-bromoanilino)pyrido[3,2-d]pyrimidine, (87 mg, 72%). 1H NMR (CDCl3) δ 8.76 (1H, brs), 8.64 (1H, s), 8.23 (1H, brs), 7.93 (1H, d, J=9.0 Hz), 7.81 (1H, dt, Jd=7.7 Hz, Jt=1.8 Hz), 7.28-7.22 (2H, m), 7.00 (1H, d, J=9.0 Hz), 4.90 (2H, brs).
Name
4-(3-bromoanilino)-6-fluoropyrido[3,2-d]pyrimidine
Quantity
0.12 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
6-amino-4-(3-bromoanilino)pyrido[3,2-d]pyrimidine
Yield
72%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[NH:5][C:6]1[C:7]2[N:15]=[C:14](F)[CH:13]=[CH:12][C:8]=2[N:9]=[CH:10][N:11]=1.[NH3:20]>C(O)C>[NH2:20][C:14]1[CH:13]=[CH:12][C:8]2[N:9]=[CH:10][N:11]=[C:6]([NH:5][C:4]3[CH:17]=[CH:18][CH:19]=[C:2]([Br:1])[CH:3]=3)[C:7]=2[N:15]=1

Inputs

Step One
Name
4-(3-bromoanilino)-6-fluoropyrido[3,2-d]pyrimidine
Quantity
0.12 g
Type
reactant
Smiles
BrC=1C=C(NC=2C3=C(N=CN2)C=CC(=N3)F)C=CC1
Step Two
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 100° C.
CUSTOM
Type
CUSTOM
Details
for 18 h
Duration
18 h

Outcomes

Product
Name
6-amino-4-(3-bromoanilino)pyrido[3,2-d]pyrimidine
Type
product
Smiles
NC=1C=CC=2N=CN=C(C2N1)NC1=CC(=CC=C1)Br
Measurements
Type Value Analysis
AMOUNT: MASS 87 mg
YIELD: PERCENTYIELD 72%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.